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Compound of Interest

Compound Name: 3-Bromo-4-methoxybenzonitrile

Cat. No.: B046890 Get Quote

An In-depth Examination of a Key Pharmaceutical Intermediate

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of key chemical intermediates is paramount. This guide provides a detailed

overview of 3-Bromo-4-methoxybenzonitrile, a crucial building block in the synthesis of

various pharmaceutical and agrochemical compounds. This document will explore its chemical

properties, synthesis protocols, and safety considerations, presenting data in a clear and

accessible format.

Nomenclature and Identification
It is important to note that "2-Bromo-4-cyanoanisole" is a recognized synonym for 3-Bromo-4-
methoxybenzonitrile[1]. This guide will primarily use the IUPAC name, 3-Bromo-4-
methoxybenzonitrile, for clarity.

Physicochemical Properties
3-Bromo-4-methoxybenzonitrile is a white to light yellow crystalline powder at room

temperature[2][3]. Its key physical and chemical properties are summarized in the table below.
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Property Value References

CAS Number 117572-79-9 [2][4]

Molecular Formula C₈H₆BrNO [2][5]

Molecular Weight 212.04 g/mol [5]

Melting Point 122-124 °C [2][4]

Appearance
White to light yellow to light

orange powder/crystal

Purity >98.0% (GC) / min. 99% [6]

Solubility

Soluble in methanol and other

organic solvents like alcohols

and esters.

[2][4]

Density 1.4 g/cm³ [3]

Applications in Research and Development
3-Bromo-4-methoxybenzonitrile serves as a vital intermediate in organic synthesis[2]. Its

utility is particularly noted in the preparation of biologically active compounds, including

pharmaceuticals, pesticides, and dyes[2]. The presence of bromo, methoxy, and nitrile

functional groups allows for a variety of chemical transformations, making it a versatile building

block for creating complex organic molecules[7]. It is specifically mentioned as being used to

prepare 3-bromo-2-iodo-4-methoxy-benzonitrile and as a pharmaceutical intermediate[4].

Experimental Protocols: Synthesis of 3-Bromo-4-
methoxybenzonitrile
A common method for the synthesis of 3-Bromo-4-methoxybenzonitrile involves the

methylation of 3-bromo-4-hydroxybenzonitrile.
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Reactants

Reaction Conditions Work-up & Purification Product

3-Bromo-4-hydroxybenzonitrile

Stirring at 25 °C for 6h

Iodomethane

Potassium Carbonate

Acetonitrile (Solvent)

Liquid-Liquid Separation
(Ethyl acetate/Water)

Reaction Mixture Brine Wash
Organic Phase

Drying over Na₂SO₄ Concentration Column Chromatography
(Silica gel, 30% Ethyl acetate in Hexane)

Crude Product
3-Bromo-4-methoxybenzonitrilePurified Product (89% yield)

Click to download full resolution via product page

Synthesis of 3-Bromo-4-methoxybenzonitrile.

Detailed Methodology:

The synthesis is carried out by reacting 3-bromo-4-hydroxybenzonitrile with iodomethane in the

presence of potassium carbonate as a base, using acetonitrile as the solvent. The reaction

mixture is stirred for 6 hours at 25 °C. Progress is monitored by thin-layer chromatography

(TLC). Upon completion, the reaction mixture undergoes a liquid-liquid separation with ethyl

acetate and water. The collected organic phase is then washed with brine, dried over

anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude

product. Final purification is achieved through fast column chromatography on silica gel using a

30% ethyl acetate in hexane solution as the eluent, resulting in an 89% yield of 3-bromo-4-
methoxybenzonitrile[4].
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3-Bromo-4-methoxybenzonitrile is classified as harmful and an irritant. It is toxic if swallowed

and harmful in contact with skin or if inhaled[1]. It can cause skin and serious eye irritation[5].

Hazard Statements:

H301/H302: Toxic or harmful if swallowed[3][5].

H312 + H332: Harmful in contact with skin or if inhaled[1].

H315: Causes skin irritation[5].

H319: Causes serious eye irritation[3][5].

H335: May cause respiratory irritation[5].

Precautionary Measures:

Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a dust mask, should be worn during handling[2]. Work should be conducted in a

well-ventilated area. Avoid breathing dust and wash skin thoroughly after handling[1]. In case of

contact with eyes, rinse immediately with plenty of water and seek medical advice[2].

The logical workflow for handling this chemical is outlined below.
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Preparation

Handling

Emergency Response

Disposal

Review Safety Data Sheet (SDS)

Wear Appropriate PPE
(Gloves, Goggles, Dust Mask)

Ensure Adequate Ventilation

Weigh Chemical Carefully

Perform Reaction in Hood

Ingestion:
Immediately call a POISON CENTER/doctor

Avoid Skin/Eye Contact Avoid Inhalation of Dust Dispose of Waste Properly
(Follow regulations)

Skin Contact:
Wash with plenty of water

Eye Contact:
Rinse with water, seek medical advice

Inhalation:
Move to fresh air
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Safe handling workflow for 3-Bromo-4-methoxybenzonitrile.
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3-Bromo-4-methoxybenzonitrile should be stored at room temperature, preferably in a cool,

dark place below 15°C. It is recommended to store it under an inert gas as it is sensitive to light

and air.

Conclusion
3-Bromo-4-methoxybenzonitrile is a valuable chemical intermediate with significant

applications in the pharmaceutical and agrochemical industries. Its versatile structure allows for

the synthesis of a wide range of complex molecules. A thorough understanding of its

properties, synthesis, and safe handling procedures, as outlined in this guide, is essential for

researchers and professionals working with this compound. Adherence to established

experimental protocols and safety measures will ensure its effective and safe utilization in

research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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